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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

methyl anthranilate, ensuring compliance with hazardous waste regulations and fostering a

culture of safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle methyl anthranilate with

appropriate personal protective equipment (PPE). This chemical is classified as a skin irritant

and can cause serious eye irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles that conform to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3]

Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected prior to

use.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2][3]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[3]

Spill Response Protocol
In the event of a methyl anthranilate spill, follow these procedures to contain and clean up the

material safely:

Evacuate and Ventilate: For non-emergency personnel, evacuate the immediate area.

Ensure the area is well-ventilated.[5]

Contain the Spill: For liquid spills, use an inert absorbent material such as dry clay, sand, or

commercially available sorbents to soak up the chemical.[4][6] Prevent the spill from entering

drains or surface waters.[7]

Collect and Store Waste: Carefully collect the absorbed material and place it into a suitable,

closed, and properly labeled container for hazardous waste disposal.[4] Do not return spilled

material to the original container.[6]

Decontaminate the Area: Wash the contaminated surfaces with alcohol, followed by a strong

soap and water solution.[8]

Dispose of Contaminated Materials: All contaminated clothing and cleanup materials should

be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[8]

Step-by-Step Disposal Procedures
The disposal of methyl anthranilate must adhere to federal, state, and local hazardous waste

regulations, primarily governed by the Resource Conservation and Recovery Act (RCRA) in the

United States.[9][10] This act mandates a "cradle-to-grave" approach to hazardous waste

management.[9][10]

1. Waste Characterization:

Methyl anthranilate is not typically listed as a "P-list" or "U-list" hazardous waste. However,

it may be considered hazardous due to its characteristics, such as being an irritant.[1][2] A
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formal hazardous waste determination should be conducted based on the specific

characteristics of the waste stream.

2. Waste Collection and Storage:

Container: Use a chemically compatible container for collecting methyl anthranilate waste.

The original container is often a good choice, provided it is in good condition.[11] Ensure the

container has a secure, leak-proof closure.[12]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and a description of the contents, including the full chemical name and approximate

percentages of each component.[11][13]

Segregation: Store methyl anthranilate waste separately from incompatible materials such

as acids, bases, acid anhydrides, acid chlorides, chloroformates, and reducing agents.[2][3]

Store acids and bases separately.[11]

Satellite Accumulation Area (SAA): Hazardous waste must be stored in a designated SAA at

or near the point of generation.[11][14] The containers in the SAA must be kept closed

except when adding or removing waste.[11]

3. Arranging for Disposal:

Contact Environmental Health & Safety (EHS): Do not dispose of methyl anthranilate down

the drain or in the regular trash.[14][15] Contact your institution's Environmental Health &

Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[14]

Documentation: Complete any necessary hazardous waste tags or manifests as required by

your institution and EHS.[13] This documentation tracks the waste from the laboratory to its

final disposal facility.[16]

Quantitative Data Summary
While specific quantitative thresholds for disposal are determined by local regulations and

institutional policies, the following table summarizes key physical and chemical properties of

methyl anthranilate relevant to its handling and disposal.
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Property Value

Melting Point 24 °C / 75.2 °F[3]

Boiling Point 256 °C / 492.8 °F @ 760 mmHg[3]

Flash Point 104 °C / 219.2 °F[3]

Specific Gravity 1.168[3]

Vapor Pressure 1 mmHg @ 20 °C[3]

Autoignition Temperature 530 °C / 986 °F[3]

Methyl Anthranilate Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
anthranilate in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Anthranilate Disposal Workflow

Methyl Anthranilate Waste Generated
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Caption: Decision workflow for the safe disposal of methyl anthranilate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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